1,4-Dichloro-2,2-dimethylbutane
Overview
Description
1,4-Dichloro-2,2-dimethylbutane is a chemical compound with the molecular formula C6H12Cl2 . It has an average mass of 155.066 Da and a monoisotopic mass of 154.031601 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a butane backbone with two chlorine atoms replacing hydrogen atoms at the 1 and 4 positions, and two methyl groups attached to the 2 position .Physical and Chemical Properties Analysis
This compound has various physical and chemical properties. For instance, it has a normal boiling temperature, critical temperature and pressure, and specific densities at different temperatures . It also has specific enthalpy of vaporization or sublimation as a function of temperature .Scientific Research Applications
Organohalogen Compound Reactions
1,4-Dichloro-2,2-dimethylbutane is involved in various organohalogen compound reactions. For example, it's formed during the reaction of 2,3-dimethylbuta-1,3-diene with chlorine under specific conditions, leading to a mixture of chlorinated products. Such reactions are fundamental in organic chemistry for producing diverse organohalogen compounds (Said & Tipping, 1972).
Probe Molecule in Metal Catalysts
This compound's related compound, 2,2-dimethylbutane, is used as a probe molecule to study the nature of active sites in supported metal catalysts. It's particularly useful due to its structure, which helps in understanding hydrocarbon reactions on metal catalysts (Burch & Paâl, 1994).
Molecular Rotation Studies
Studies on molecules similar to this compound, like 2-chloro-2,3-dimethylbutane, provide insights into molecular rotation dynamics. These studies, involving nuclear magnetic resonance (NMR), help in understanding the conformation and energy barriers of such compounds (Anderson & Pearson, 1973).
Synthesis of Taurine Derivatives
This compound's structurally related compound, 2,2-dimethylbutane-1,4-diol, is used in a 'safety-catch' principle for protecting sulfonic acids. This approach is significant for synthesizing protected derivatives of taurine, an essential amino acid (Seeberger et al., 2007).
Electrochemical Studies
Electrochemical behaviors of compounds like 1,4-dihalobutanes, closely related to this compound, have been studied using cyclic voltammetry and controlled-potential electrolysis. These studies provide insights into the reduction processes and the formation of various hydrocarbon products (Pritts & Peters, 1995).
Safety and Hazards
Properties
IUPAC Name |
1,4-dichloro-2,2-dimethylbutane | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12Cl2/c1-6(2,5-8)3-4-7/h3-5H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMPYOUUNAVKBPY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCCl)CCl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12Cl2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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